![molecular formula C10H7BrClN3O2 B256613 Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate](/img/structure/B256613.png)
Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate
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Overview
Description
Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate, also known as MBCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and environmental science. MBCA is a yellowish solid that is soluble in organic solvents and has a melting point of 148-150°C.
Mechanism of Action
The mechanism of action of Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate is not fully understood. However, studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase-dependent pathway. This compound has also been reported to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting the synthesis of essential cellular components.
Biochemical and Physiological Effects:
This compound has been reported to have low toxicity in animal studies. However, further studies are needed to determine its long-term effects on human health. In vitro studies have shown that this compound can induce oxidative stress and DNA damage in cancer cells, leading to cell death. This compound has also been reported to inhibit the activity of certain enzymes involved in bacterial and fungal metabolism.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate in lab experiments is its high purity and yield when synthesized through the methods mentioned above. This compound is also soluble in organic solvents, making it easy to handle in the laboratory. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for research related to Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, bacterial infections, and fungal infections. Another direction is to study its properties as a DSSC material and explore its potential use in renewable energy. Furthermore, research can be conducted to optimize the synthesis method of this compound and improve its yield and purity. Finally, more studies are needed to determine the long-term effects of this compound on human health and the environment.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound can be synthesized through several methods and has been studied for its potential use in medicinal chemistry, material science, and environmental science. While the mechanism of action of this compound is not fully understood, it has been reported to exhibit potent antitumor, antibacterial, and antifungal properties. Further research is needed to optimize the synthesis method of this compound, explore its potential therapeutic applications, and determine its long-term effects on human health and the environment.
Synthesis Methods
Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate can be synthesized through several methods, including the reaction of 4-bromo-3-chlorobenzaldehyde with hydrazine hydrate, followed by the reaction of the resulting product with cyanoacetic acid and methanol. Another method involves the reaction of 4-bromo-3-chlorobenzaldehyde with hydrazine hydrate, followed by the reaction of the resulting product with cyanoacetic acid and dimethylformamide. Both methods have been reported to yield this compound with high purity and yield.
Scientific Research Applications
Methyl [(4-bromo-3-chlorophenyl)hydrazono](cyano)acetate has been widely studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to possess antibacterial and antifungal properties. In addition, this compound has been studied for its potential use as a dye-sensitized solar cell (DSSC) material due to its strong absorption in the visible region and high molar extinction coefficient. Furthermore, this compound has been investigated for its ability to act as a corrosion inhibitor in various industries.
properties
Molecular Formula |
C10H7BrClN3O2 |
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Molecular Weight |
316.54 g/mol |
IUPAC Name |
methyl (2Z)-2-[(4-bromo-3-chlorophenyl)hydrazinylidene]-2-cyanoacetate |
InChI |
InChI=1S/C10H7BrClN3O2/c1-17-10(16)9(5-13)15-14-6-2-3-7(11)8(12)4-6/h2-4,14H,1H3/b15-9- |
InChI Key |
GPPSGNOQZHOHFD-DHDCSXOGSA-N |
Isomeric SMILES |
COC(=O)/C(=N\NC1=CC(=C(C=C1)Br)Cl)/C#N |
SMILES |
COC(=O)C(=NNC1=CC(=C(C=C1)Br)Cl)C#N |
Canonical SMILES |
COC(=O)C(=NNC1=CC(=C(C=C1)Br)Cl)C#N |
Origin of Product |
United States |
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